N-benzyl-2-(8-ethoxy-3-phenyl-1H-pyrazolo[4,3-c]quinolin-1-yl)acetamide

• IUPAC Name: N-benzyl-2-(8-ethoxy-3-phenylpyrazolo[4,3-c]quinolin-1-yl)acetamide
• InChI: InChI=1S/C27H24N4O2/c1-2-33-21-13-14-24-22(15-21)27-23(17-28-24)26(20-11-7-4-8-12-20)30-31(27)18-25(32)29-16-19-9-5-3-6-10-19/h3-15,17H,2,16,18H2,1H3,(H,29,32)
• InChI Key: JUTBHTCYCOFSHF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C3C(=CN=C2C=C1)C(=NN3CC(=O)NCC4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C27H24N4O2
• Molecular Weight: 436.5 g/mol

Description

N-benzyl-2-(8-ethoxy-3-phenyl-1H-pyrazolo[4,3-c]quinolin-1-yl)acetamide is a chemical compound that has attracted the attention of researchers due to its potential applications in scientific research. This compound has been synthesized using various methods, and its mechanism of action, as well as its biochemical and physiological effects, have been studied in detail. In

Scientific Research Applications

N-benzyl-2-(8-ethoxy-3-phenyl-1H-pyrazolo[4,3-c]quinolin-1-yl)acetamide has potential applications in scientific research. This compound has been studied for its anticancer properties, and it has been shown to inhibit the growth of cancer cells. It has also been studied for its anti-inflammatory properties and its potential as a treatment for neurodegenerative diseases. Additionally, this compound has been used as a probe for studying the activity of certain enzymes.

Mechanism of Action

The mechanism of action of N-benzyl-2-(8-ethoxy-3-phenyl-1H-pyrazolo[4,3-c]quinolin-1-yl)acetamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, such as phosphodiesterases and histone deacetylases. This inhibition leads to changes in gene expression and cellular signaling pathways, which can result in the observed biological effects.
Biochemical and Physiological Effects:
N-benzyl-2-(8-ethoxy-3-phenyl-1H-pyrazolo[4,3-c]quinolin-1-yl)acetamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function in animal models of neurodegenerative diseases. Additionally, this compound has been shown to modulate the activity of certain enzymes, which can lead to changes in gene expression and cellular signaling pathways.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-2-(8-ethoxy-3-phenyl-1H-pyrazolo[4,3-c]quinolin-1-yl)acetamide in lab experiments is its potential as a probe for studying the activity of certain enzymes. Additionally, this compound has been shown to have potential applications in cancer research and neurodegenerative disease research. However, one limitation is the lack of understanding of the compound's mechanism of action, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research involving N-benzyl-2-(8-ethoxy-3-phenyl-1H-pyrazolo[4,3-c]quinolin-1-yl)acetamide. One direction is to further investigate its mechanism of action, which can lead to a better understanding of its biological effects. Another direction is to explore its potential as a treatment for various diseases, such as cancer and neurodegenerative diseases. Additionally, this compound can be used as a starting point for the development of new drugs with improved efficacy and fewer side effects.
In conclusion, N-benzyl-2-(8-ethoxy-3-phenyl-1H-pyrazolo[4,3-c]quinolin-1-yl)acetamide is a chemical compound that has potential applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and to explore its applications in various fields of scientific research.

Synthesis Methods

N-benzyl-2-(8-ethoxy-3-phenyl-1H-pyrazolo[4,3-c]quinolin-1-yl)acetamide can be synthesized using various methods. One of the most common methods involves the reaction of 8-ethoxy-3-phenyl-1H-pyrazolo[4,3-c]quinoline with benzylamine and acetic anhydride. The reaction is carried out under reflux conditions, and the product is purified using column chromatography. Other methods involve the use of different reagents and solvents.